5-(4-Bromophenyl)-2-cyclopropyl-4-methylpyrimidine

• IUPAC Name: 5-(4-bromophenyl)-2-cyclopropyl-4-methylpyrimidine
• InChI: InChI=1S/C14H13BrN2/c1-9-13(10-4-6-12(15)7-5-10)8-16-14(17-9)11-2-3-11/h4-8,11H,2-3H2,1H3
• InChI Key: UWAQYZWJIVGXHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C2=CC=C(C=C2)Br)C3CC3
• Molecular Formula: C14H13BrN2
• Molecular Weight: 289.17 g/mol
• CAS No.: 1779794-82-9

Description

5-(4-Bromophenyl)-2-cyclopropyl-4-methylpyrimidine is a useful research compound. Its molecular formula is C14H13BrN2 and its molecular weight is 289.176. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

Research has explored the antiviral potential of pyrimidine derivatives, with studies indicating that certain compounds exhibit marked inhibitory effects against retroviruses. Specifically, derivatives of 2,4-diaminopyrimidine have shown to inhibit retrovirus replication in cell culture, highlighting their potential as antiviral agents. Although the specific compound 5-(4-Bromophenyl)-2-cyclopropyl-4-methylpyrimidine was not directly mentioned, the investigation into pyrimidine derivatives, including those with bromophenyl groups, provides a foundation for understanding their scientific applications (Hocková et al., 2003).

Synthetic Routes for Pharmaceutical Compounds

The synthesis of key pyrimidine precursors for pharmaceutical applications, such as rosuvastatin, has been achieved through efficient methodologies. These methods involve the selective bromination of methyl groups in pyrimidine compounds, demonstrating the significance of bromophenyl-substituted pyrimidines in the synthesis of medically relevant molecules. This research underscores the importance of pyrimidine derivatives in pharmaceutical manufacturing and their role in developing therapeutic agents (Šterk et al., 2012).

Antimicrobial and Antifungal Properties

Studies on pyrimidine derivatives have also revealed their potential as antimicrobial and antifungal agents. The synthesis of hybrid 5-(2-aminothiazol-4-yl)-3,4-dihydro-4-phenyl pyrimidin-2(1H)-ones from 5-(2-bromoacetyl)-3,4-dihydro-4-phenylpyrimidine-2(1H)-ones has shown significant biological activity against various microbial and fungal pathogens. This indicates the broad spectrum of biological applications of pyrimidine derivatives, including those with bromophenyl groups, in addressing microbial infections (Lanjewar et al., 2009).